3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one

• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C14H9ClFNO2/c15-10-4-3-5-11(16)9(10)8-17-12-6-1-2-7-13(12)19-14(17)18/h1-7H,8H2
• InChI Key: FQQMKEQJUGCDTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C14H9ClFNO2
• Molecular Weight: 277.68 g/mol

Description

3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one, also known as CFM-2, is a chemical compound that has been widely studied for its potential therapeutic applications. CFM-2 is a benzoxazolone derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research and development.

Mechanism of Action

3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one's mechanism of action is not fully understood, but it is believed to involve the inhibition of several key signaling pathways involved in inflammation and cancer growth. 3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one has been shown to inhibit the NF-κB pathway, which is a key regulator of inflammation and immune responses. It has also been shown to inhibit the Akt/mTOR pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects
3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, 3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one has been shown to have antioxidant and neuroprotective effects. It has also been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of 3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one is its relatively low toxicity, making it a promising candidate for further research and development. However, one limitation is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one. One area of interest is its potential as a treatment for autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. Another area of interest is its potential as a treatment for neurodegenerative diseases, particularly Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand 3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one's mechanism of action and to optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis of 3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one can be achieved through a multistep process involving several chemical reactions. The first step involves the condensation of 2-chloro-6-fluorobenzaldehyde with o-aminophenol to form 3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one. This reaction is followed by a series of purification steps to obtain pure 3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one.

Scientific Research Applications

3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one has been extensively studied for its potential therapeutic applications. One area of research has focused on its potential as an anti-inflammatory agent. 3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, suggesting that it may have potential as a treatment for inflammatory diseases.
Another area of research has focused on 3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one's potential as a cancer therapeutic. 3-(2-chloro-6-fluorobenzyl)-1,3-benzoxazol-2(3H)-one has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.